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Compound of Interest

Compound Name:
4-(Trifluoromethoxy)phenyl

isocyanate

Cat. No.: B153964 Get Quote

An In-depth Technical Guide to the Physical Properties of 4-(Trifluoromethoxy)phenyl
Isocyanate

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 4-(Trifluoromethoxy)phenyl isocyanate, a key intermediate in the synthesis of

pharmaceuticals and agrochemicals.[1] The information is tailored for researchers, scientists,

and professionals in drug development, with a focus on clear data presentation and

experimental context.

Compound Identification and Core Properties
4-(Trifluoromethoxy)phenyl isocyanate is an organic compound featuring an isocyanate

functional group (-N=C=O) and a trifluoromethoxy group (-OCF3) attached to a benzene ring.

[1] The presence of the trifluoromethoxy group significantly influences the compound's

reactivity, lipophilicity, and stability.[1] It typically appears as a colorless to light yellow, clear

liquid.[1][2][3][4][5]
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Caption: Logical overview of key identifiers and physical properties.
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Quantitative Data Summary
The following table summarizes the key quantitative physical properties of 4-
(Trifluoromethoxy)phenyl isocyanate compiled from various sources.

Property Value Conditions Citations

Molecular Weight 203.12 g/mol - [2][6][7][8]

Density 1.346 g/mL at 25 °C [3][9][10]

Boiling Point 78 °C at 22 mmHg [3][10]

Melting Point -29 °C - [3][10]

Refractive Index

(n20/D)
1.458 at 20 °C [3][9][10]

Flash Point 70 °C (158 °F) closed cup [3][8]

Vapor Pressure 1.42 hPa at 25 °C [3][9]

Purity (Assay) ≥96.0% - 99.0% - [2][4]

Experimental Protocols
While specific experimental reports for the determination of every physical property of this

exact molecule are not publicly detailed, the following section outlines standard methodologies

used for isocyanates.

Determination of Isocyanate (NCO) Content via Titration
The isocyanate content is a critical parameter for quality control and stoichiometry in reactions.

A common and standardized method is back-titration.[11][12]

Principle: The isocyanate sample is reacted with a known excess of a secondary amine,

typically di-n-butylamine, to form a urea derivative. The unreacted amine is then titrated with a

standardized acid, such as hydrochloric acid (HCl). The difference between the initial amount of

amine and the amount remaining allows for the calculation of the isocyanate content.

Detailed Methodology:
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Sample Preparation: Accurately weigh approximately 2g of the 4-(Trifluoromethoxy)phenyl
isocyanate sample into a dry Erlenmeyer flask.[12]

Reaction: Add a precise volume (e.g., 25 mL) of a standardized di-n-butylamine-toluene

solution to the flask.[12]

Incubation: Stopper the flask, and stir the solution gently for a set period (e.g., 15 minutes) at

room temperature to ensure the reaction between the isocyanate and the amine goes to

completion.[12]

Dilution: Add a suitable solvent, such as 150 mL of 2-propanol, to the flask to ensure all

components remain in solution for titration.[12]

Titration: Immerse a pH electrode (or a suitable combination electrode for non-aqueous

titration) into the solution and titrate with a standardized solution of 0.5 M HCl until the

potentiometric endpoint is reached.[12]

Blank Determination: Perform a blank titration using the same procedure but omitting the

isocyanate sample to determine the initial amount of amine.[12]

Calculation: The NCO content (%) is calculated using the formula: %NCO = [(V_blank -

V_sample) * M_HCl * 4.202] / W_sample Where:

V_blank = volume of HCl for the blank titration (mL)

V_sample = volume of HCl for the sample titration (mL)

M_HCl = Molarity of the HCl standard solution

W_sample = Weight of the sample (g)

4.202 is the milliequivalent weight of the NCO group multiplied by 100.
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Caption: Workflow for determining isocyanate content via titration.

Standard Physical Property Measurements
Density: Determined using a pycnometer or a digital density meter at a controlled

temperature (e.g., 25 °C).

Refractive Index: Measured using an Abbe refractometer, typically at 20 °C, using the

sodium D-line (589 nm).
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Boiling and Melting Points: Determined using a standard melting point apparatus or by

distillation under reduced pressure for the boiling point to prevent thermal decomposition.

Purity Assay: Typically quantified by Gas Chromatography (GC) with a Flame Ionization

Detector (FID), comparing the sample's peak area to that of a certified reference standard.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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